![molecular formula C8H7NO4S B3023447 [(2-Nitrophenyl)thio]acetic acid CAS No. 6375-65-1](/img/structure/B3023447.png)
[(2-Nitrophenyl)thio]acetic acid
Overview
Description
[(2-Nitrophenyl)thio]acetic acid is an organic compound that is a derivative of phenylacetic acid. It contains a phenyl functional group, a carboxylic acid functional group, and a nitro functional group .
Synthesis Analysis
This compound may be prepared by the nitration of phenylacetic acid . In organic synthesis, 2-nitrophenylacetic acid can be used as a protecting group for primary alcohols. The alcohol is esterified with 2-nitrophenylacetic acid, proceeding through the acid chloride or acid anhydride .Molecular Structure Analysis
The molecular formula of [(2-Nitrophenyl)thio]acetic acid is C8H7NO4S . It has a molecular weight of 213.21 .Chemical Reactions Analysis
2-Nitrophenylacetic acid is an important reagent for many organic reactions, especially for the formation of heterocycles . Complete reduction of 2-nitrophenylacetic acid yields anilines, which quickly cyclize to form lactams .Physical And Chemical Properties Analysis
The physical form of [(2-Nitrophenyl)thio]acetic acid is solid . The melting point of 2-Nitrophenylacetic acid is 137-140 °C .Scientific Research Applications
Organic Synthesis and Protecting Group
- Application : In organic synthesis, 2-(4-nitrophenylthio)acetic acid serves as a protecting group for primary alcohols. The alcohol can be esterified with this compound, typically through the formation of the acid chloride or acid anhydride. By temporarily masking the alcohol functionality, chemists can selectively manipulate other functional groups without affecting the alcohol moiety .
Antitumor and Cytotoxic Activity
- Biological Activity : Researchers have explored the cytotoxic effects of [(2-Nitrophenyl)thio]acetic acid derivatives. For instance, a series of [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides demonstrated potent cytotoxicity against prostate cancer cell lines .
Vitamin B1 (Thiamine) Precursor
- Role : The thiazole ring is a fundamental component of Vitamin B1 (thiamine). Thiamine is essential for energy metabolism and normal nervous system function. [(2-Nitrophenyl)thio]acetic acid contributes to the synthesis of this vital vitamin .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary target of [(2-Nitrophenyl)thio]acetic acid is Penicillin G acylase , an enzyme found in Escherichia coli . This enzyme plays a crucial role in the hydrolysis of penicillin G, a widely used antibiotic, into 6-aminopenicillanic acid and phenylacetic acid .
Mode of Action
It is known that the compound interacts with its target enzyme, potentially altering its function
Biochemical Pathways
[(2-Nitrophenyl)thio]acetic acid may influence several biochemical pathways. Thioesters, such as [(2-Nitrophenyl)thio]acetic acid, are known to play a significant role in lipid metabolism . They act as acyl carriers, assisting in the transfer of acyl groups such as fatty acids from one substrate to another .
Result of Action
It is known that the compound can influence the function of its target enzyme, potentially affecting the hydrolysis of penicillin g
properties
IUPAC Name |
2-(2-nitrophenyl)sulfanylacetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO4S/c10-8(11)5-14-7-4-2-1-3-6(7)9(12)13/h1-4H,5H2,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PINPTHMYKLERLV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)[N+](=O)[O-])SCC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20901348 |
Source
|
| Record name | NoName_452 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20901348 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(2-Nitrophenyl)sulfanyl]acetic acid | |
CAS RN |
6375-65-1 |
Source
|
| Record name | 2-[(2-Nitrophenyl)thio]acetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6375-65-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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